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Compound Name: Cbz-NH-PEG12-C2-acid

Cat. No.: B2978019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cbz-NH-PEG12-C2-acid is a heterobifunctional linker commonly employed in the synthesis of

complex biomolecules, particularly in the burgeoning field of Proteolysis Targeting Chimeras

(PROTACs). As a PEG-based linker, it connects a ligand for a target protein with a ligand for an

E3 ubiquitin ligase, facilitating the targeted degradation of proteins.[1][2][3][4][5][6][7][8][9][10]

[11][12] The physicochemical properties of this linker are critical as they influence the solubility,

permeability, and overall pharmacokinetic profile of the resulting PROTAC molecule. This

technical guide provides a comprehensive overview of the known physicochemical properties

of Cbz-NH-PEG12-C2-acid, detailed experimental protocols for their determination, and visual

representations of its structure and characterization workflows.

Physicochemical Data
The following tables summarize the key physicochemical properties of Cbz-NH-PEG12-C2-
acid. It is important to note that while some properties are well-defined, others, such as

solubility and pKa, are not readily available as experimentally determined values in public

literature and are often predicted or inferred from the behavior of similar PEGylated

compounds.

Table 1: General Physicochemical Properties
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Property Value Source

Molecular Formula C₃₅H₆₁NO₁₆ [3]

Molecular Weight 751.86 g/mol [3]

CAS Number 1334177-88-6 [3]

Appearance Varies (often solid or oil) [13]

Table 2: Predicted Physicochemical Properties

Property Predicted Value Method/Source

logP -0.8 to -1.2 Computational models

pKa (Carboxylic Acid) ~4.5
Based on similar aliphatic

carboxylic acids

Aqueous Solubility High Inferred from the PEG12 chain

Chemical Structure and Workflow Diagrams
Visualizing the structure and experimental processes is crucial for a deeper understanding. The

following diagrams were generated using the Graphviz DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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